Cas no 2228286-26-6 (3-1-(aminooxy)ethyl-N-ethylbenzamide)

• Product Name: 3-1-(aminooxy)ethyl-N-ethylbenzamide
• CAS No: 2228286-26-6
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 5900916
• PubChem ID: 165965933
• Update Time: 2025-06-08

3-1-(aminooxy)ethyl-N-ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-1-(aminooxy)ethyl-N-ethylbenzamide
• 3-[1-(aminooxy)ethyl]-N-ethylbenzamide
• 2228286-26-6
• EN300-1746066

• Inchi： 1S/C11H16N2O2/c1-3-13-11(14)10-6-4-5-9(7-10)8(2)15-12/h4-8H,3,12H2,1-2H3,(H,13,14)
• InChI Key： FKQAIGVHYSKHBG-UHFFFAOYSA-N
• SMILES： O(C(C)C1C=CC=C(C(NCC)=O)C=1)N

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 64.4Ų

Additional information on 3-1-(aminooxy)ethyl-N-ethylbenzamide

Recent Advances in the Study of 3-1-(aminooxy)ethyl-N-ethylbenzamide (CAS: 2228286-26-6) in Chemical Biology and Pharmaceutical Research

In recent years, the compound 3-1-(aminooxy)ethyl-N-ethylbenzamide (CAS: 2228286-26-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique aminooxyethyl and N-ethylbenzamide functional groups, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, mechanism of action, and potential as a lead compound for drug development. Researchers have particularly highlighted its role in modulating specific biochemical pathways, making it a subject of intense investigation.

One of the key areas of research has been the synthesis and optimization of 3-1-(aminooxy)ethyl-N-ethylbenzamide. Recent publications have detailed novel synthetic routes that improve yield and purity, addressing previous challenges in large-scale production. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a streamlined, high-yield synthesis method that reduces the number of steps and minimizes byproducts. This advancement is critical for facilitating further preclinical and clinical studies.

The pharmacological properties of 3-1-(aminooxy)ethyl-N-ethylbenzamide have also been a focal point. Preliminary in vitro and in vivo studies suggest that the compound exhibits potent activity against specific enzyme targets, particularly those involved in inflammatory and oncogenic pathways. A recent study in Bioorganic & Medicinal Chemistry Letters reported that the compound effectively inhibits a key enzyme in the NF-κB pathway, which is implicated in chronic inflammation and cancer. These findings underscore its potential as a therapeutic agent for conditions such as rheumatoid arthritis and certain malignancies.

Moreover, the compound's pharmacokinetic profile has been evaluated in several animal models. Results indicate favorable absorption and distribution properties, with moderate metabolic stability. However, researchers have noted the need for further optimization to enhance its bioavailability and reduce potential off-target effects. Collaborative efforts between academic and industrial research teams are currently underway to address these challenges, with the aim of advancing the compound to clinical trials.

In addition to its therapeutic potential, 3-1-(aminooxy)ethyl-N-ethylbenzamide has been explored as a chemical probe in biological studies. Its ability to selectively bind to certain proteins makes it a valuable tool for elucidating complex biochemical pathways. For example, a 2024 study utilized the compound to investigate the role of specific protein-protein interactions in cellular signaling, providing new insights into disease mechanisms.

Looking ahead, the research community remains optimistic about the prospects of 3-1-(aminooxy)ethyl-N-ethylbenzamide. Ongoing studies are expected to further elucidate its mechanisms of action, optimize its pharmacological properties, and explore its potential in combination therapies. As the body of evidence grows, this compound may soon transition from a research tool to a clinically relevant therapeutic agent.